51-50-3

Dibenamine

Usually In Stock

• CAS RN:
• 51-50-3

• Formula:
• C16H18ClN

• InChI:
• InChI=1S/C16H18ClN/c17-11-12-18(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-10H,11-14H2

• InChIKey:
• GSLWSSUWNCJILM-UHFFFAOYSA-N

• Dibenamine is an alpha adrenergic antagonist that blocks basal and histamine-stimulated gastric acid secretion.

N-(2-(4-fluorophenyl)-2-oxoethyl)acetamide

Usually In Stock

• CAS RN:
• 451-50-3

• Formula:
• C10H10FNO2

• InChI:
• InChI=1S/C10H10FNO2/c1-7(13)12-6-10(14)8-2-4-9(11)5-3-8/h2-5H,6H2,1H3,(H,12,13)

• InChIKey:
• KRBGNVNZXULGTR-UHFFFAOYSA-N

• N-(2-(4-fluorophenyl)-2-oxoethyl)acetamide is a useful research compound. Its molecular formula is C10H10FNO2 and its molecular weight is 195.193. The purity is usually 95%.

N'-(3-fluorobenzylidene)-2-(2-quinolinylthio)acetohydrazide

In Stock

• CAS RN:
• 5251-50-3

• Formula:
• C18H14FN3OS

• InChI:
• InChI=1S/C18H14FN3OS/c19-15-6-3-4-13(10-15)11-20-22-17(23)12-24-18-9-8-14-5-1-2-7-16(14)21-18/h1-11H,12H2,(H,22,23)/b20-11+

• InChIKey:
• RVSXRDLSUJQYDH-RGVLZGJSSA-N

• N'-(3-fluorobenzylidene)-2-(2-quinolinylthio)acetohydrazide is a useful research compound. Its molecular formula is C18H14FN3OS and its molecular weight is 339.4 g/mol. The purity is usually 95%.

2-Nonylbenzimidazole

In Stock

• CAS RN:
• 5851-50-3

• Formula:
• C16H24N2

• InChI:
• InChI=1S/C16H24N2/c1-2-3-4-5-6-7-8-13-16-17-14-11-9-10-12-15(14)18-16/h9-12H,2-8,13H2,1H3,(H,17,18)

• InChIKey:
• YECSLYXTXWSKBO-UHFFFAOYSA-N

• 2-Nonylbenzimidazole is a useful research compound. Its molecular formula is C16H24N2 and its molecular weight is 244.37 g/mol. The purity is usually 95%.

2-methylthio-5-(2-methylpyrid-5-ylmethyl)-1H-pyrimid-4-one

• CAS RN:
• 71351-50-3

• Formula:
• C12H13N3OS

• InChI:
• InChI=1S/C12H13N3OS/c1-8-3-4-9(6-13-8)5-10-7-14-12(17-2)15-11(10)16/h3-4,6-7H,5H2,1-2H3,(H,14,15,16)

• InChIKey:
• FEQKZDDVINUMPR-UHFFFAOYSA-N

• 2-methylthio-5-(2-methylpyrid-5-ylmethyl)-1H-pyrimid-4-one is a useful research compound. Its molecular formula is C12H13N3OS and its molecular weight is 247.32 g/mol. The purity is usually 95%.

2,7-Bis-pyridin-3-ylmethyl-benzo[lmn][3,8]phenanthroline-1,3,6,8-tetraone

In Stock

• CAS RN:
• 34151-50-3

• Formula:
• C26H16N4O4

• InChI:
• InChI=1S/C26H16N4O4/c31-23-17-5-7-19-22-20(26(34)30(25(19)33)14-16-4-2-10-28-12-16)8-6-18(21(17)22)24(32)29(23)13-15-3-1-9-27-11-15/h1-12H,13-14H2

• InChIKey:
• HUJLHRODTSXIFO-UHFFFAOYSA-N

• 2,7-Bis-pyridin-3-ylmethyl-benzo[lmn][3,8]phenanthroline-1,3,6,8-tetraone is a useful research compound. Its molecular formula is C26H16N4O4 and its molecular weight is 448.4g/mol. The purity is usually 95%.

1-cyclohexyl-5-methyl-1H-pyrazole-4-carboxylic acid

In Stock

• CAS RN:
• 288251-50-3

• Formula:
• C11H16N2O2

• InChI:
• InChI=1S/C11H16N2O2/c1-8-10(11(14)15)7-12-13(8)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3,(H,14,15)

• InChIKey:
• MPMCAMAUMJWUKS-UHFFFAOYSA-N

• 1-cyclohexyl-5-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.

Ethyl 3-(4-methoxyphenyl)-4-oxo-5-(propanoylamino)thieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-50-3

• Formula:
• C19H19N3O5S

• InChI:
• InChI=1S/C19H19N3O5S/c1-4-14(23)20-17-15-13(10-28-17)16(19(25)27-5-2)21-22(18(15)24)11-6-8-12(26-3)9-7-11/h6-10H,4-5H2,1-3H3,(H,20,23)

• InChIKey:
• YZJMPMWKJQDLRB-UHFFFAOYSA-N

• Ethyl 3-(4-methoxyphenyl)-4-oxo-5-(propanoylamino)thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C19H19N3O5S and its molecular weight is 401.44. The purity is usually 95%.

2-[(2-Chloro-6-fluorophenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893951-50-3

• Formula:
• C22H19ClFN5O3

• InChI:
• InChI=1S/C22H19ClFN5O3/c1-26-19-18(20(30)29(22(26)31)12-15-16(23)4-3-5-17(15)24)28-11-10-27(21(28)25-19)13-6-8-14(32-2)9-7-13/h3-9H,10-12H2,1-2H3

• InChIKey:
• QLVAXXWUMYAPSI-UHFFFAOYSA-N

• 2-[(2-Chloro-6-fluorophenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C22H19ClFN5O3 and its molecular weight is 455.87. The purity is usually 95%.

Ethyl 6-(3-methylphenyl)-6-oxohexanoate

In Stock

• CAS RN:
• 898751-50-3

• Formula:
• C15H20O3

• InChI:
• InChI=1S/C15H20O3/c1-3-18-15(17)10-5-4-9-14(16)13-8-6-7-12(2)11-13/h6-8,11H,3-5,9-10H2,1-2H3

• InChIKey:
• DMSULIMIYRAASY-UHFFFAOYSA-N

• Ethyl 6-(3-methylphenyl)-6-oxohexanoate is a useful research compound. Its molecular formula is C15H20O3 and its molecular weight is 248.32 g/mol. The purity is usually 95%.

(2S)-6-Amino-2-(15N)azanylhexanoic acid

In Stock

• CAS RN:
• 204451-50-3

• Formula:
• C6H14N2O2

• InChI:
• InChI=1S/C6H14N2O2/c7-4-2-1-3-5(8)6(9)10/h5H,1-4,7-8H2,(H,9,10)/t5-/m0/s1/i8+1

• InChIKey:
• KDXKERNSBIXSRK-DCNWSHSXSA-N

• (2S)-6-Amino-2-(15N)azanylhexanoic acid is a useful research compound. Its molecular formula is C6H14N2O2 and its molecular weight is 147.18 g/mol. The purity is usually 95%.

2-(2,3-Naphthalimino)ethyl trifluoromethanesulfonate

In Stock

• CAS RN:
• 128651-50-3

• Formula:
• C15H10F3NO5S

• InChI:
• InChI=1S/C15H10F3NO5S/c16-15(17,18)25(22,23)24-6-5-19-13(20)11-7-9-3-1-2-4-10(9)8-12(11)14(19)21/h1-4,7-8H,5-6H2

• InChIKey:
• VKCKBLUPFMXLRO-UHFFFAOYSA-N

• 2-(2,3-Naphthalimino)ethyl trifluoromethanesulfonate, also known as 2-(2,3-Naphthalimino)ethyl trifluoromethanesulfonate, is a useful research compound. Its molecular formula is C15H10F3NO5S and its molecular weight is 373.3 g/mol. The purity is usually 95%.

3-azaspiro[bicyclo[3.2.1]octane-8,2'-[1,3]dioxolane]

In Stock

• CAS RN:
• 1019651-50-3

• Formula:
• C9H15NO2

• 3-azaspiro[bicyclo[3.2.1]octane-8,2'-[1,3]dioxolane] is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.2. The purity is usually 95%.

tert-butyl N-{[4-(aminomethyl)oxan-4-yl]methyl}carbamate

In Stock

• CAS RN:
• 1784351-50-3

• Formula:
• C12H24N2O3

• Tert-butyl N-{[4-(aminomethyl)oxan-4-yl]methyl}carbamate is a useful research compound. Its molecular formula is C12H24N2O3 and its molecular weight is 244.3. The purity is usually 95%.

3-(4-Aminophenoxy)pyrazine-2-carbonitrile

In Stock

• CAS RN:
• 1250251-50-3

• Formula:
• C11H8N4O

• InChI:
• InChI=1S/C11H8N4O/c12-7-10-11(15-6-5-14-10)16-9-3-1-8(13)2-4-9/h1-6H,13H2

• InChIKey:
• BEUITBKNOPPNMH-UHFFFAOYSA-N

• 3-(4-Aminophenoxy)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C11H8N4O and its molecular weight is 212.21 g/mol. The purity is usually 95%.

Benzaldehyde, 2-chloro-3-fluoro-6-iodo-

In Stock

• CAS RN:
• 1454851-50-3

• Formula:
• C7H3ClFIO

• InChI:
• InChI=1S/C7H3ClFIO/c8-7-4(3-11)6(10)2-1-5(7)9/h1-3H

• InChIKey:
• RTQVSDJLSWPAQI-UHFFFAOYSA-N

• Benzaldehyde, 2-chloro-3-fluoro-6-iodo- is a useful research compound. Its molecular formula is C7H3ClFIO and its molecular weight is 284.45 g/mol. The purity is usually 95%.

2,5-dichloro-N-[2-methyl-4-(morpholin-4-yl)butan-2-yl]pyridine-4-carboxamide

Usually In Stock

• CAS RN:
• 2094751-50-3

• Formula:
• C15H21Cl2N3O2

• InChI:
• InChI=1S/C15H21Cl2N3O2/c1-15(2,3-4-20-5-7-22-8-6-20)19-14(21)11-9-13(17)18-10-12(11)16/h9-10H,3-8H2,1-2H3,(H,19,21)

• InChIKey:
• KTRVQELVZXTDCH-UHFFFAOYSA-N

• 2,5-dichloro-N-[2-methyl-4-(morpholin-4-yl)butan-2-yl]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C15H21Cl2N3O2 and its molecular weight is 346.25. The purity is usually 95%.

1-(D3)methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

In Stock

• CAS RN:
• 1022151-50-3

• Formula:
• C10H17BN2O2

• InChI:
• InChI=1S/C10H17BN2O2/c1-9(2)10(3,4)15-11(14-9)8-6-12-13(5)7-8/h6-7H,1-5H3/i5D3

• InChIKey:
• UCNGGGYMLHAMJG-VPYROQPTSA-N

• 1-(D3)methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a useful research compound. Its molecular formula is C10H17BN2O2 and its molecular weight is 211.09 g/mol. The purity is usually 95%.

N,N,4-trimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine

In Stock

• CAS RN:
• 2549051-50-3

• Formula:
• C16H23N7

• InChI:
• InChI=1S/C16H23N7/c1-12-11-14(20-16(19-12)21(3)4)22-7-9-23(10-8-22)15-13(2)17-5-6-18-15/h5-6,11H,7-10H2,1-4H3

• InChIKey:
• AXIQAFJWOYICDW-UHFFFAOYSA-N

• N,N,4-trimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine is a useful research compound. Its molecular formula is C16H23N7 and its molecular weight is 313.40 g/mol. The purity is usually 95%.